Cas no 122745-10-2 ((S)-2-Amino-3-(naphthalen-1-yl)propanoic acid hydrochloride)

• Product Name: (S)-2-Amino-3-(naphthalen-1-yl)propanoic acid hydrochloride
• CAS No: 122745-10-2
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• MDL: MFCD03792697
• CID: 63626
• PubChem ID: 44629853
• Update Time: 2025-06-09

(S)-2-Amino-3-(naphthalen-1-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(naphthalen-1-yl)propanoic acid hydrochloride
• 3-(1-Naphthyl)-L-alanine Hydrochloride
• (S)-α-Amino-1-naphthalenepropionic Acid Hydrochloride
• 3-(1-Naphthyl)-L-alaine hydrochloride
• (S)-alpha-Amino-1-naphthalenepropionic Acid Hydrochloride
• 3-(1-NAPHTHYL)-L-ALANINE HYDROCHLORIDE,97.0+%(LC)(T)
• (S)-α-Amino-1-naphthalenepropionic Acid Hydrochloride
• 4327AA
• AB16223
• 3-(1-Naphthyl)-L-alanineHydrochloride
• 3-(1-NAPHTHYL)-L-ALANINE HCL
• AK103650
• AX8235189
• ST24035980
• N0773
• 745N102
• 3-Naphthalen-1-yl-L-alanine--hydrogen chloride (1/1)
• AKOS016006216
• EN300-205236
• AKOS015844471
• A891018
• CS-0146971
• (2S)-2-amino-3-(naphthalen-1-yl)propanoic acid hydrochloride
• AS-71893
• 122745-10-2
• (2S)-2-amino-3-naphthalen-1-ylpropanoic acid;hydrochloride
• 1-Naphthalenepropanoic acid, alpha-amino-, hydrochloride (1:1), (alphaS)-
• (S)-2-Amino-3-(naphthalen-1-yl)propanoicacidhydrochloride
• MFCD03792697
• T71649
• DTXSID10659780
• SCHEMBL5967395
• BKQQPCDQZZTLSE-YDALLXLXSA-N
• naphthalen-2-yl-3-alanine hydrochloride

• MDL： MFCD03792697
• Inchi： 1S/C13H13NO2.ClH/c14-12(13(15)16)8-10-6-3-5-9-4-1-2-7-11(9)10;/h1-7,12H,8,14H2,(H,15,16);1H/t12-;/m0./s1
• InChI Key： BKQQPCDQZZTLSE-YDALLXLXSA-N
• SMILES： Cl.OC([C@H](CC1C=CC=C2C=CC=CC=12)N)=O

Computed Properties

• Exact Mass: 251.07142
• Monoisotopic Mass: 251.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Not determined
• Refractive Index: -8.4 ° (C=1, MeOH)
• PSA: 63.32
• LogP: 3.29650
• Solubility: Not determined

Additional information on (S)-2-Amino-3-(naphthalen-1-yl)propanoic acid hydrochloride

Introduction to (S)-2-Amino-3-(naphthalen-1-yl)propanoic acid hydrochloride (CAS No: 122745-10-2)

The compound (S)-2-Amino-3-(naphthalen-1-yl)propanoic acid hydrochloride, identified by its CAS number 122745-10-2, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This chiral amino acid derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development and biological research. The presence of a naphthalene ring in its structure imparts distinct electronic and steric characteristics, making it a valuable candidate for various chemical and biological investigations.

In recent years, the interest in stereoselective compounds has surged, particularly in the context of drug design and development. The enantiomerically pure form of this compound, specifically the (S)-configuration, plays a crucial role in ensuring the efficacy and safety of pharmaceutical agents. The hydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various applications in laboratory settings and industrial processes.

One of the most compelling aspects of (S)-2-Amino-3-(naphthalen-1-yl)propanoic acid hydrochloride is its potential as a building block for more complex molecules. Its structural motif is frequently utilized in the synthesis of peptidomimetics and other bioactive peptides. These peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their drawbacks, such as rapid degradation or immunogenicity. The naphthalene moiety, in particular, contributes to the compound's ability to interact with biological targets in a specific manner, enhancing its utility in drug design.

Current research in this area has highlighted the compound's role in developing novel therapeutic agents. For instance, studies have demonstrated its potential application in creating inhibitors for various enzymes involved in metabolic pathways. These inhibitors could be pivotal in treating conditions such as diabetes, obesity, and cardiovascular diseases. The precise stereochemistry of (S)-2-Amino-3-(naphthalen-1-yl)propanoic acid hydrochloride ensures that the resulting drug candidates exhibit high selectivity and low toxicity, which are critical factors in pharmaceutical development.

Additionally, the compound has shown promise in the field of neuroscience. Researchers are exploring its potential as a precursor for developing drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The naphthalene ring's ability to cross the blood-brain barrier makes it an attractive scaffold for designing neuroactive compounds. Preliminary studies indicate that derivatives of this compound may interact with specific neurotransmitter receptors, offering a new avenue for treating these debilitating conditions.

The synthesis of (S)-2-Amino-3-(naphthalen-1-yl)propanoic acid hydrochloride is another area of active investigation. Advances in synthetic methodologies have enabled more efficient and scalable production processes. These improvements are crucial for ensuring that sufficient quantities of the compound are available for both research purposes and potential commercial applications. Techniques such as asymmetric hydrogenation and chiral resolution have been particularly effective in obtaining high-purity enantiomerically pure forms of this compound.

In conclusion, (S)-2-Amino-3-(naphthalen-1-yl)propanoic acid hydrochloride (CAS No: 122745-10-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile applications make it a valuable tool for researchers and drug developers worldwide. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges.